Cas no 1207048-36-9 (3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[4-(propan-2-yl)phenyl]thiophene-2-carboxamide)

• Product Name: 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[4-(propan-2-yl)phenyl]thiophene-2-carboxamide
• CAS No: 1207048-36-9
• MF: C₂₅H₂₉N₃O₃S₂
• MW: 483.646063566208
• CID: 5392369
• Update Time: 2025-10-29

3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[4-(propan-2-yl)phenyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-methylphenyl)piperazin-1-yl]sulfonyl-N-(4-propan-2-ylphenyl)thiophene-2-carboxamide
• 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[4-(propan-2-yl)phenyl]thiophene-2-carboxamide

• Inchi： 1S/C25H29N3O3S2/c1-18(2)20-7-9-21(10-8-20)26-25(29)24-23(11-16-32-24)33(30,31)28-14-12-27(13-15-28)22-6-4-5-19(3)17-22/h4-11,16-18H,12-15H2,1-3H3,(H,26,29)
• InChI Key： OIEZNFBTUCCLMA-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C(C)C)C=C2)=O)SC=CC=1S(N1CCN(C2=CC=CC(C)=C2)CC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[4-(propan-2-yl)phenyl]thiophene-2-carboxamide

Professional Introduction to Compound with CAS No 1207048-36-9 and Product Name: 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[4-(propan-2-yl)phenyl]thiophene-2-carboxamide

The compound with the CAS number 1207048-36-9 and the product name 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[4-(propan-2-yl)phenyl]thiophene-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric units, including a piperazine moiety and a thiophene ring system, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of sulfonamide derivatives in the development of novel therapeutic agents. The sulfonamide group in this compound, specifically the [4-(3-methylphenyl)piperazin-1-yl]sulfonyl moiety, is known for its ability to modulate biological pathways by interacting with various target proteins. This structural feature has been extensively explored in the design of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The incorporation of a thiophene ring system further enhances the pharmacological potential of this compound by contributing to its lipophilicity and metabolic stability.

In the context of contemporary pharmaceutical research, the compound's structure aligns well with current trends toward the development of hybrid molecules that combine multiple pharmacophores. Such hybridization strategies often lead to enhanced binding affinity and improved pharmacokinetic properties. The N-[4-(propan-2-yl)phenyl] part of the molecule adds another layer of complexity, potentially influencing both the solubility and bioavailability of the compound. This makes it a promising candidate for further investigation in preclinical studies.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a piperazine scaffold and a sulfonamide group has been successfully employed in numerous drug candidates that have advanced into clinical trials. For instance, piperazine derivatives are well-known for their role in central nervous system (CNS) drugs, while sulfonamides are widely used in antibiotics and anti-diabetic medications. The thiophene ring system further broadens its applicability, as thiophene-based compounds have shown promise in treating conditions ranging from cancer to infectious diseases.

Recent advancements in computational chemistry have enabled more efficient screening of such complex molecules. Techniques like molecular docking and virtual screening allow researchers to predict binding interactions between this compound and potential biological targets with high accuracy. These computational methods have been instrumental in identifying lead compounds that exhibit favorable pharmacological profiles. The structural features of 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[4-(propan-2-yl)phenyl]thiophene-2-carboxamide make it an ideal candidate for such computational studies, as it possesses multiple sites for interaction with biological receptors.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications that can fine-tune the pharmacological properties of the final product. The ability to modify specific parts of the molecule without compromising its overall structure opens up numerous possibilities for derivative development.

In conclusion, the compound with CAS number 1207048-36-9 and product name 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[4-(propan-2-yl)phenyl]thiophene-2-carboxamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications in drug discovery make it a valuable asset in ongoing research efforts. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing next-generation therapeutic agents.